Cas no 2227735-62-6 ((2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine)

• Product Name: (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine
• CAS No: 2227735-62-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5867279
• PubChem ID: 165647161
• Update Time: 2025-08-02

(2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine
• (2S)-1-{4-[(morpholin-4-yl)methyl]phenyl}propan-2-amine
• EN300-1783307
• 2227735-62-6

• Inchi： 1S/C14H22N2O/c1-12(15)10-13-2-4-14(5-3-13)11-16-6-8-17-9-7-16/h2-5,12H,6-11,15H2,1H3/t12-/m0/s1
• InChI Key： ZQEURQLYRHKWDR-LBPRGKRZSA-N
• SMILES： O1CCN(CC2C=CC(=CC=2)C[C@H](C)N)CC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine

Comprehensive Overview of (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine (CAS No. 2227735-62-6)

The compound (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine, identified by its CAS number 2227735-62-6, is a chiral amine derivative with a morpholine moiety. This structurally unique molecule has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The morpholin-4-yl group, a common pharmacophore, enhances the compound's solubility and bioavailability, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for chiral amines like (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine has surged, driven by their role as intermediates in synthesizing active pharmaceutical ingredients (APIs). Researchers are particularly intrigued by its stereospecificity, as the (2S) configuration often influences biological activity. This aligns with the growing trend in precision medicine, where enantiopure compounds are prioritized for their reduced side effects and enhanced efficacy.

The compound's phenylpropan-2-amine backbone is another focal point, as it resembles structures found in neurotransmitters and receptor modulators. This has led to explorations in neuroscience and neuropharmacology, especially in addressing conditions like neurodegenerative diseases. Online searches for "morpholine derivatives in CNS drugs" or "chiral amines for neuroprotection" reflect this burgeoning interest.

From a synthetic chemistry perspective, CAS 2227735-62-6 exemplifies modern strategies for asymmetric synthesis. Laboratories worldwide are optimizing routes to produce it efficiently, often leveraging catalytic methods to achieve high enantiomeric purity. Queries such as "green synthesis of morpholine-containing amines" highlight the industry's shift toward sustainable practices.

Beyond pharmaceuticals, (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine has potential in material science. Its aromatic and heterocyclic components could contribute to advanced polymers or liquid crystals. This versatility answers frequent search trends like "multifunctional morpholine compounds" and "amine-based smart materials."

Analytical characterization of 2227735-62-6 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The precision required for such analyses resonates with queries such as "QC protocols for chiral amines," underscoring the compound's industrial relevance.

In summary, (2S)-1-{4-(morpholin-4-yl)methylphenyl}propan-2-amine (CAS 2227735-62-6) represents a nexus of innovation across disciplines. Its structural features and applications align with contemporary scientific priorities, from targeted drug design to sustainable chemistry, making it a compound of enduring significance.